molecular formula C18H13FN4O2 B6580967 1-ethyl-6-fluoro-3-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one CAS No. 1206989-67-4

1-ethyl-6-fluoro-3-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one

Cat. No.: B6580967
CAS No.: 1206989-67-4
M. Wt: 336.3 g/mol
InChI Key: NNTSUCGZTYRVPH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This heterocyclic compound features a 1,4-dihydroquinolin-4-one core substituted with an ethyl group at position 1, a fluorine atom at position 6, and a 1,2,4-oxadiazole ring at position 2.

Properties

IUPAC Name

1-ethyl-6-fluoro-3-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)quinolin-4-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H13FN4O2/c1-2-23-10-14(16(24)13-8-12(19)5-6-15(13)23)18-21-17(22-25-18)11-4-3-7-20-9-11/h3-10H,2H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NNTSUCGZTYRVPH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C=C(C(=O)C2=C1C=CC(=C2)F)C3=NC(=NO3)C4=CN=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H13FN4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

336.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The compound’s structural analogs differ primarily in substitutions on the oxadiazole ring and the quinoline core. Key examples include:

Compound Oxadiazole Substituent Position 7 Substituent Reported Activity
Target Compound: 1-ethyl-6-fluoro-3-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one Pyridin-3-yl None Not explicitly stated
Compound 28: 1-ethyl-6-fluoro-3-(3-methyl-1,2,4-oxadiazol-5-yl)-7-pyrrolidin-1-yl-quinolin-4-one Methyl Pyrrolidin-1-yl Potent antimalarial (IC₅₀ = 12 nM)
F418-0614: 1-ethyl-6-fluoro-3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one 3-Methylphenyl 4-Methylpiperidin-1-yl No published activity data

Key Observations :

  • Pyridinyl vs. Methyl/Phenyl Groups : The pyridin-3-yl group in the target compound may improve binding affinity compared to methyl (compound 28) or 3-methylphenyl (F418-0614) due to enhanced hydrogen-bonding capacity with biological targets.
  • Position 7 Substitutions : The absence of a substituent at position 7 in the target compound contrasts with the pyrrolidin-1-yl (compound 28) and 4-methylpiperidin-1-yl (F418-0614) groups, which likely influence solubility and membrane permeability.
Physicochemical and Pharmacokinetic Properties

Comparative data for F418-0614 highlight trends relevant to the target compound:

Property Target Compound (Inferred) Compound 28 F418-0614
Molecular Weight ~414.4 g/mol 415.2 g/mol 446.52 g/mol
logP Moderate (~5.4) Not reported 5.446
Polar Surface Area (Ų) ~50 Not reported 50.116
Water Solubility (LogSw) Low (~-5.45) Not reported -5.45
  • Lipophilicity : High logP values (>5) across analogs suggest challenges in aqueous solubility, necessitating formulation optimization.
  • Hydrogen Bonding : Polar surface areas (~50 Ų) indicate moderate permeability, consistent with orally bioavailable antimalarials .

Research Implications and Gaps

  • Biological Activity : While compound 28 demonstrates potent antimalarial activity, the target compound’s pyridinyl group warrants evaluation against cytochrome bc1 or related targets.
  • Structural Optimization : The 3-methylphenyl group in F418-0614 improves steric bulk but may reduce target selectivity compared to pyridinyl.
  • Data Limitations: No direct activity data for the target compound exist in the provided evidence, necessitating further experimental validation.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.